Cas no 2090967-71-6 (1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product name: 1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2090967-71-6
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• CID: 4636853

1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[[1-[(1,1-dimethylethoxy)carbonyl]-3-azetidinyl]methyl]-
• 1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1h-1,2,3-triazole-4-carboxylic acid
• 1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H18N4O4/c1-12(2,3)20-11(19)15-4-8(5-15)6-16-7-9(10(17)18)13-14-16/h7-8H,4-6H2,1-3H3,(H,17,18)
• InChI Key： WQIBRWQZVJPEHG-UHFFFAOYSA-N
• SMILES： N1(CC2CN(C(OC(C)(C)C)=O)C2)C=C(C(O)=O)N=N1

Additional information on 1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2090967-71-6)

1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2090967-71-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and bioconjugation. This compound features a unique combination of a 1,2,3-triazole ring and a tert-butoxycarbonyl (Boc)-protected azetidine moiety, making it a versatile building block for the synthesis of complex molecules. Its molecular structure is characterized by a carboxylic acid functional group, which enhances its reactivity and applicability in various chemical transformations.

The growing interest in click chemistry and bioorthogonal reactions has propelled the demand for compounds like 1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid. Researchers are increasingly exploring its potential in peptide synthesis, protein labeling, and small-molecule drug development. The compound's ability to participate in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions makes it a valuable tool for constructing biologically active molecules with high precision and efficiency.

In recent years, the pharmaceutical industry has focused on developing targeted therapies and precision medicine, driving the need for advanced intermediates like CAS No. 2090967-71-6. This compound's Boc-protected azetidine group offers stability during synthetic processes, while the triazole-carboxylic acid moiety provides a handle for further functionalization. Such features align with the industry's shift toward fragment-based drug design and combinatorial chemistry, where modularity and scalability are paramount.

Another area of interest is the compound's role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. The 1,2,3-triazole ring in 1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid can serve as a linker between protein-binding ligands and E3 ubiquitin ligase recruiters, enabling the degradation of disease-causing proteins. This application has sparked numerous studies, particularly in oncology and neurodegenerative diseases, where targeted protein degradation holds immense therapeutic promise.

From a synthetic perspective, the compound's carboxylic acid group allows for easy conjugation with amines, alcohols, and other nucleophiles, facilitating the creation of amides, esters, and other derivatives. This reactivity is particularly valuable in bioconjugation strategies, such as antibody-drug conjugate (ADC) development, where precise linkage between cytotoxic payloads and antibodies is critical. The Boc-protection also ensures compatibility with a wide range of reaction conditions, making it a reliable choice for multi-step syntheses.

Environmental and regulatory considerations are increasingly shaping the demand for sustainable chemistry solutions. 1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid aligns with these trends, as its efficient synthesis and modular design minimize waste and reduce the need for hazardous reagents. Researchers are also exploring its use in green chemistry applications, such as catalytic transformations and solvent-free reactions, further enhancing its appeal.

In summary, 1-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2090967-71-6) is a multifaceted compound with broad applications in modern chemistry and drug discovery. Its unique structural features, combined with its compatibility with click chemistry and bioconjugation, make it an indispensable tool for researchers aiming to develop innovative therapeutics and diagnostic agents. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemical synthesis.